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For Researchers, Scientists, and Drug Development Professionals

Decane (C10H22) is an alkane hydrocarbon with 75 structural isomers. While sharing the same

molecular formula, these isomers exhibit distinct physical properties due to variations in their

molecular structure, particularly the degree of branching. Understanding these differences is

crucial for applications ranging from fuel technology and solvent selection to standards in

chemical synthesis and analysis. This guide provides a comprehensive overview of the key

physical properties of various C10H22 isomers, details the experimental protocols for their

determination, and illustrates the general workflow for these measurements.

Core Physical Properties of C10H22 Isomers
The primary physical properties that differentiate the isomers of decane are boiling point,

melting point, density, and refractive index. These properties are fundamentally influenced by

the nature and strength of intermolecular van der Waals forces. As a general trend, increased

branching in the carbon chain leads to a more compact, spherical molecular shape. This

reduces the surface area available for intermolecular contact, resulting in weaker van der

Waals forces and consequently, lower boiling points compared to the straight-chain isomer, n-

decane. Melting points are influenced by both intermolecular forces and the efficiency of crystal

lattice packing; highly symmetrical branched isomers can sometimes exhibit higher melting

points.
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The following tables summarize the key physical properties for n-decane and a selection of its

branched isomers, providing a clear comparison of their quantitative data.

Table 1: Boiling and Melting Points of Selected C10H22 Isomers

Isomer Name Boiling Point (°C) Melting Point (°C)

n-Decane 174.1[1] -29.7[1]

2-Methylnonane 166-169[2] -74.65[2]

3-Ethyloctane 166.5[1] -87.7[1]

2,2,3,3-Tetramethylhexane 160.33 -53.99

2,2,3,4-Tetramethylhexane 157 -53.99

2,2,4,4-Tetramethylhexane 153 -

2,2,5,5-Tetramethylhexane 137.4 -12.6

2,3,3,4-Tetramethylhexane 165 -

2,3,4,5-Tetramethylhexane 156.21 -12.59

3,3,4,4-Tetramethylhexane 170 -46

Table 2: Density and Refractive Index of Selected C10H22 Isomers
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Isomer Name Density (g/mL at 20°C)
Refractive Index (nD at
20°C)

n-Decane 0.730[1] 1.411[1]

2-Methylnonane 0.726[2] 1.410[2]

3-Ethyloctane 0.736[1] 1.414[1]

2,2,3,3-Tetramethylhexane 0.761 -

2,2,3,4-Tetramethylhexane 0.731 -

2,2,4,4-Tetramethylhexane 0.747 -

2,2,5,5-Tetramethylhexane 0.734 -

2,3,4,5-Tetramethylhexane 0.746 -

3,3,4,4-Tetramethylhexane 0.770 -

Experimental Protocols
Accurate determination of the physical properties of C10H22 isomers relies on standardized

experimental procedures. The following sections detail the methodologies for measuring boiling

point, melting point, density, and refractive index.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

1. Distillation Method (for sample volumes > 5 mL):

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

Place a known volume of the liquid isomer into the distillation flask along with a few boiling

chips to ensure smooth boiling.
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Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

Begin heating the flask gently with the heating mantle.

Record the temperature at which the liquid begins to boil and a steady stream of distillate

is collected in the receiving flask. This constant temperature is the boiling point.[3][4]

2. Micro Boiling Point Method (for small sample volumes):

Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating bath

(e.g., Thiele tube with oil).

Procedure:

Place a small amount of the liquid isomer into the small test tube.

Invert the sealed capillary tube and place it into the test tube with the open end

submerged in the liquid.

Attach the test tube to a thermometer and immerse it in the heating bath.

Heat the bath slowly. A stream of bubbles will emerge from the capillary tube as the air

inside expands.

When a rapid and continuous stream of bubbles is observed, stop heating.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

just begins to be drawn into the capillary tube.[5]

Determination of Melting Point
The melting point is the temperature at which a solid transitions into a liquid. For isomers that

are solid at room temperature, the capillary method is commonly employed.[6][7]

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer.
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Procedure:

Finely powder the solid sample.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to about 15-20°C below the expected melting point, then reduce

the heating rate to 1-2°C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range) and the temperature at which the entire sample becomes a clear liquid (the

end of the melting range).[8] A pure compound will have a sharp melting range of 1-2°C.

Determination of Density
Density is the mass per unit volume of a substance. For liquid isomers, this can be determined

with high accuracy using a pycnometer or more simply with a graduated cylinder and balance.

[9][10][11]

Apparatus: Graduated cylinder or pycnometer, electronic balance.

Procedure:

Measure the mass of a clean, dry graduated cylinder or pycnometer.

Add a known volume of the liquid isomer to the graduated cylinder or fill the pycnometer to

its calibrated volume.

Measure the combined mass of the container and the liquid.

The mass of the liquid is the difference between the two mass measurements.

Calculate the density by dividing the mass of the liquid by its volume. For higher accuracy,

perform the measurement at a controlled temperature.
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The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property that can be used for identification and purity

assessment.

Apparatus: Abbe refractometer, constant temperature water bath, light source (typically a

sodium D-line lamp).

Procedure:

Calibrate the Abbe refractometer using a standard of known refractive index.

Ensure the prism surfaces are clean and dry.

Place a few drops of the liquid isomer onto the lower prism.

Close the prisms and allow the sample to reach thermal equilibrium with the instrument,

which is maintained at a constant temperature (usually 20°C) by the water bath.

Adjust the refractometer until the dividing line between the light and dark fields is sharp

and centered in the crosshairs of the eyepiece.

Read the refractive index directly from the instrument's scale.[1]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a C10H22 isomer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Analysis_of_3_Ethyloctane_and_Its_Structural_Isomers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Physical Property Determination

Sample Preparation

Physical Property Measurement

Data Analysis and Reporting

Obtain Isomer Sample

Assess Purity (e.g., GC)

Boiling Point Determination Melting Point Determination
(if solid at RT) Density Measurement Refractive Index Measurement

Collect and Record Data

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b076185?utm_src=pdf-body-img
https://www.benchchem.com/product/b076185?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. 2-METHYLNONANE | 871-83-0 [chemicalbook.com]

3. vernier.com [vernier.com]

4. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

5. uomus.edu.iq [uomus.edu.iq]

6. westlab.com [westlab.com]

7. SSERC | Melting point determination [sserc.org.uk]

8. chem.libretexts.org [chem.libretexts.org]

9. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

10. chem.libretexts.org [chem.libretexts.org]

11. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of C10H22 Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076185#physical-properties-of-c10h22-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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